Cas no 13317-67-4 (4-Chloro-5-methoxy-2-phenylpyrimidine)

• Product Name: 4-Chloro-5-methoxy-2-phenylpyrimidine
• CAS No: 13317-67-4
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD02068298
• CID: 1073294
• PubChem ID: 4326039
• Update Time: 2025-05-20

4-Chloro-5-methoxy-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methoxy-2-phenylpyrimidine
• SCHEMBL2071241
• UFVSWOWNNFETRC-UHFFFAOYSA-N
• AC-907/30063034
• 13317-67-4
• F2147-2321
• NC-0718
• SB59037
• AKOS005073645
• DB-195590
• MFCD02068298

• MDL： MFCD02068298
• Inchi： 1S/C11H9ClN2O/c1-15-9-7-13-11(14-10(9)12)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： UFVSWOWNNFETRC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(C2C=CC=CC=2)=N1)OC

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Melting Point: 155-157°

4-Chloro-5-methoxy-2-phenylpyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-5-methoxy-2-phenylpyrimidine

Introduction to 4-Chloro-5-methoxy-2-phenylpyrimidine (CAS No. 13317-67-4)

4-Chloro-5-methoxy-2-phenylpyrimidine, with the CAS number 13317-67-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyrimidine ring substituted with a chlorine atom, a methoxy group, and a phenyl group. These functional groups contribute to its diverse biological activities and potential applications in drug discovery and development.

The chemical formula of 4-Chloro-5-methoxy-2-phenylpyrimidine is C₁₂H₁₀ClN₂O, and its molecular weight is 237.67 g/mol. The compound is a white crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its physical properties, including melting point and solubility, make it suitable for various laboratory applications and formulations.

In recent years, 4-Chloro-5-methoxy-2-phenylpyrimidine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a kinase inhibitor. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Research has shown that 4-Chloro-5-methoxy-2-phenylpyrimidine can selectively inhibit certain kinases, making it a promising lead compound for the development of targeted therapies.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the inhibitory effects of 4-Chloro-5-methoxy-2-phenylpyrimidine on the Aurora A kinase, which is overexpressed in many types of cancer cells. The results demonstrated that the compound effectively inhibited Aurora A kinase activity, leading to reduced cell proliferation and increased apoptosis in cancer cell lines. This finding highlights the potential of 4-Chloro-5-methoxy-2-phenylpyrimidine as an anticancer agent.

Beyond its role as a kinase inhibitor, 4-Chloro-5-methoxy-2-phenylpyrimidine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including autoimmune disorders and neurodegenerative conditions. A study published in the European Journal of Pharmacology in 2020 reported that 4-Chloro-5-methoxy-2-phenylpyrimidine exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 4-Chloro-5-methoxy-2-phenylpyrimidine have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 4-Chloro-5-methoxy-2-phenylpyrimidine has been used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities and improved pharmacological profiles.

The safety profile of 4-Chloro-5-methoxy-2-phenylpyrimidine has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-Chloro-5-methoxy-2-phenylpyrimidine (CAS No. 13317-67-4) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including kinase inhibition and anti-inflammatory effects. Ongoing research continues to explore its potential as a lead compound for the development of novel therapeutics targeting various diseases. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge.